Cas no 650602-38-3 (Butanoic acid, 2-fluoro-3-oxo-, pentyl ester)
650602-38-3 structure
Product Name:Butanoic acid, 2-fluoro-3-oxo-, pentyl ester
CAS No:650602-38-3
MF:C9H15FO3
MW:190.212006807327
CID:408917
PubChem ID:71377466
Update Time:2025-04-19
Butanoic acid, 2-fluoro-3-oxo-, pentyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2-fluoro-3-oxo-, pentyl ester
- pentyl 2-fluoro-3-oxobutanoate
- 650602-38-3
- DTXSID20800105
-
- Inchi: 1S/C9H15FO3/c1-3-4-5-6-13-9(12)8(10)7(2)11/h8H,3-6H2,1-2H3
- InChI Key: DASAMKOMXCXYIW-UHFFFAOYSA-N
- SMILES: FC(C(C)=O)C(=O)OCCCCC
Computed Properties
- Exact Mass: 190.10055
- Monoisotopic Mass: 190.10052250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Butanoic acid, 2-fluoro-3-oxo-, pentyl ester Related Literature
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
650602-38-3 (Butanoic acid, 2-fluoro-3-oxo-, pentyl ester) Related Products
- 180287-02-9(2-Fluoro-3-oxopentanoic Acid Methyl Ester)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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